Cas no 14678-48-9 (methyl 3-amino-2-methylpropanoate)

• Product Name: methyl 3-amino-2-methylpropanoate
• CAS No: 14678-48-9
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 120576
• PubChem ID: 10486829
• Update Time: 2025-05-23

methyl 3-amino-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-amino-2-methyl-, methyl ester
• METHYL 3-AMINO-2-METHYLPROPANOATE
• 3-amino-2-methyl-5-bromo benzoic acid methyl ester
• 3-Amino-5-bromo-2-methyl-benzoic acid methyl ester
• methyl 3-amino-2-methy-5-bromobenzoate
• methyl 3-amino-2-methylpropionate
• methyl D,L-3-aminoisobutyrate
• Propanoic acid, 3-amino-2-methyl-, methyl ester
• 14678-48-9
• Methyl 3-amino-2-methylpropanoate #
• METHYL3-AMINO-2-METHYLPROPANOATE
• BS-12894
• dl-3-Aminoisobutyric acid, methyl ester
• SCHEMBL718052
• 3-amino-2-methyl-propionic acid methyl ester
• AKOS009568519
• EN300-101941
• methyl-3-amino-2-methylpropanoate
• methyl 3-amino-2-methylpropanoate

• MDL： MFCD12132810
• Inchi： 1S/C5H11NO2/c1-4(3-6)5(7)8-2/h4H,3,6H2,1-2H3
• InChI Key： BXGDNKQFNQZCLG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CN)=O

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 0.45450

Additional information on methyl 3-amino-2-methylpropanoate

Comprehensive Guide to Methyl 3-amino-2-methylpropanoate (CAS No. 14678-48-9): Properties, Applications, and Industry Insights

Methyl 3-amino-2-methylpropanoate (CAS No. 14678-48-9) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This ester derivative, featuring both amino and ester functional groups, has garnered significant attention due to its role as a building block in drug discovery and fine chemical manufacturing. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring its potential in eco-friendly processes.

The compound’s molecular structure, characterized by a methyl ester group and a branched aminoalkyl chain, enables diverse reactivity. Its CAS registry number 14678-48-9 ensures precise identification in regulatory and safety documentation. Recent studies highlight its utility in peptide mimetics and bioconjugation, aligning with trends in targeted drug delivery and biopharmaceuticals—topics frequently searched in scientific databases and AI-driven platforms like PubMed and Reaxys.

In the pharmaceutical sector, methyl 3-amino-2-methylpropanoate serves as a key intermediate for active pharmaceutical ingredients (APIs). Its incorporation into prodrug designs and enzyme inhibitors addresses growing demand for personalized medicine—a hot topic in 2024. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, reflecting user queries about purity standards and analytical validation.

Beyond pharmaceuticals, this compound finds niche applications in flavor and fragrance industries, where its ester moiety contributes to odor profiles. Sustainability-driven searches often link it to bio-based solvents and catalytic esterification methods. Regulatory compliance, including REACH and FDA guidelines, remains a priority for manufacturers, as evidenced by frequent searches on chemical compliance databases.

From a synthetic perspective, 14678-48-9 is produced via esterification or reductive amination routes. Innovations in continuous flow chemistry and microwave-assisted synthesis have optimized its production, reducing waste and energy consumption—a response to the circular economy trend. Researchers also explore its derivatives for corrosion inhibition, tapping into industrial demand for high-performance additives.

In summary, methyl 3-amino-2-methylpropanoate (CAS No. 14678-48-9) exemplifies the intersection of chemical innovation and market needs. Its multifaceted applications, coupled with advancements in sustainable synthesis, position it as a compound of enduring relevance in modern chemistry.